Cas no 139551-74-9 (Fmoc-t-butyl-L-alanine)

Fmoc-t-butyl-L-alanine is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amine functionality, while the t-butyl (tert-butyl) group protects the carboxylic acid side chain. This compound is particularly valued for its stability under basic conditions, facilitating selective deprotection during peptide chain assembly. Its high purity and reliable performance make it a preferred choice for researchers synthesizing complex peptides. The orthogonal protection strategy ensures compatibility with standard Fmoc-based protocols, enabling efficient incorporation of L-alanine into peptide sequences while minimizing side reactions.
Fmoc-t-butyl-L-alanine structure
Fmoc-t-butyl-L-alanine structure
Product Name:Fmoc-t-butyl-L-alanine
CAS No:139551-74-9
MF:C22H25NO4
MW:367.43820643425
MDL:MFCD00671389
CID:135992
PubChem ID:2756077
Update Time:2025-05-21

Fmoc-t-butyl-L-alanine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-dimethylpentanoic acid
    • Fmoc-beta-t-butyl-L-alanine
    • Fmoc-L-NptGly-OH
    • Fmoc-L-tBuAla-OH
    • FMOC-T-BUTYL-L-ALANINE
    • FMOC-Β-T-BUTYL-L-ALANINE
    • L-Leucine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methyl-
    • FMOC-(NEOPENTYL)GLY-OH
    • FMOC-ALA(TBU)-OH
    • FMoc-b-tBu-Ala-OH
    • Fmoc-b-t-butyl-L-alanine
    • FMOC-LEU(ME)-OH
    • FMOC-L-NEOPENTYLGLYCINE
    • AKOS015837134
    • N-(9-Fluorenylmethyloxycarbonyl)-neopentylglycine (Fmoc-L-NptGly-OH)
    • N-Fmoc-4-methyl-L-leucine
    • MFCD00671389
    • 139551-74-9
    • A857728
    • (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-4,4-dimethylpentanoic acid
    • DS-16274
    • (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4-dimethylpentanoic acid
    • (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid
    • FMOC-gamma-methyl-L-leucine
    • Fmoc-t-butyl-L-alanine, AldrichCPR
    • L-Leucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-methyl-
    • CS-W007051
    • EN300-6474828
    • AKOS015907934
    • SCHEMBL2367428
    • RPLVCXKSSXJFDS-IBGZPJMESA-N
    • (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4,4-dimethylpentanoic acid
    • Fmoc-neopentylglycine; (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-dimethylpentanoic Acid; Fmoc-Ala(tBu)-OH; N-(9-Fluorenylmethyloxycarbonyl)-neopentylglycine
    • Fmoc-t-butyl-L-alanine
    • MDL: MFCD00671389
    • Inchi: 1S/C22H25NO4/c1-22(2,3)12-19(20(24)25)23-21(26)27-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,23,26)(H,24,25)/t19-/m0/s1
    • InChI Key: RPLVCXKSSXJFDS-IBGZPJMESA-N
    • SMILES: O(C(N[C@H](C(=O)O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 367.17845
  • Monoisotopic Mass: 367.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.5E-3 g/L) (25 ºC),
  • PSA: 66.84

Fmoc-t-butyl-L-alanine Security Information

  • Safety Instruction: 24/25
  • Safety Term:S24/25
  • HazardClass:IRRITANT

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Additional information on Fmoc-t-butyl-L-alanine

Professional Introduction to Fmoc-t-butyl-L-alanine (CAS No. 139551-74-9)

Fmoc-t-butyl-L-alanine is a crucial intermediate in the field of solid-phase peptide synthesis (SPPS), playing a pivotal role in the construction of complex peptides and proteins. With the CAS number 139551-74-9, this compound is widely recognized for its utility in the pharmaceutical and biotechnology industries. Its unique chemical structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a tert-butyloxycarbonyl (Boc) side chain, makes it an indispensable tool for synthetic chemists.

The Fmoc group is a protective group used to block the amino group of amino acids during peptide synthesis, ensuring selective coupling and minimizing unwanted side reactions. The Boc group, on the other hand, stabilizes the carboxyl group, preventing its participation in undesired reactions. This dual protection strategy allows for precise control over peptide assembly, which is essential for achieving high yields and purity in synthetic processes.

In recent years, advancements in peptide chemistry have led to the development of more efficient and scalable synthetic methodologies. The use of Fmoc-t-butyl-L-alanine has been instrumental in these developments, particularly in the synthesis of bioactive peptides and peptidomimetics. These compounds have garnered significant attention due to their potential therapeutic applications, including their role as agonists, antagonists, and enzyme inhibitors.

One of the most notable applications of Fmoc-t-butyl-L-alanine is in the production of peptide-based drugs. For instance, it has been utilized in the synthesis of vasopressin analogs, which are used to treat conditions such as diabetes insipidus and nocturia. Additionally, it has been employed in the development of antiviral and anticancer agents, where its ability to form stable peptide bonds under mild conditions is particularly advantageous.

The compound's versatility extends beyond pharmaceutical applications. It is also widely used in academic research for studying protein-protein interactions and enzyme mechanisms. The ability to synthesize custom peptides using Fmoc-t-butyl-L-alanine allows researchers to probe the structure-function relationships of various proteins, contributing to a deeper understanding of biological processes.

Recent studies have highlighted the importance of Fmoc-t-butyl-L-alanine in the development of novel therapeutic strategies. For example, researchers have demonstrated its utility in generating peptidomimetics that exhibit improved pharmacokinetic properties compared to their natural peptide counterparts. These peptidomimetics often show enhanced stability in biological fluids and reduced susceptibility to degradation by proteases, making them more effective as drug candidates.

The synthesis of complex peptides often requires multiple steps, each involving precise chemical transformations. The use of Fmoc-t-butyl-L-alanine simplifies this process by providing a reliable and efficient building block. Its compatibility with various coupling reagents and activation methods ensures that synthetic routes can be tailored to specific requirements, whether it be for large-scale production or high-throughput screening.

In addition to its synthetic utility, Fmoc-t-butyl-L-alanine has been incorporated into automated peptide synthesizers, which have revolutionized the way peptides are produced. These machines can perform multiple steps of peptide synthesis automatically, significantly reducing the time and labor required for manual synthesis. This automation has made it possible to produce large quantities of peptides with high consistency and purity, facilitating both research and industrial applications.

The chemical properties of Fmoc-t-butyl-L-alanine make it an excellent candidate for use in solid-phase peptide synthesis (SPPS). Its high reactivity with coupling reagents ensures efficient formation of peptide bonds, while its stability under various reaction conditions allows for prolonged storage without degradation. These characteristics make it a preferred choice for both experienced chemists and those new to peptide synthesis.

The impact of Fmoc-t-butyl-L-alanine on modern chemistry cannot be overstated. It has enabled the synthesis of complex molecules that were previously inaccessible due to technical limitations. As research continues to evolve, the demand for high-quality peptide intermediates like this one is expected to grow further, driving innovation in both academia and industry.

In conclusion, Fmoc-t-butyl-L-alanine (CAS No. 139551-74-9) is a cornerstone compound in peptide chemistry, with far-reaching implications for pharmaceutical development and biological research. Its unique properties and versatility make it an indispensable tool for synthetic chemists worldwide, contributing to advancements that improve human health and deepen our understanding of life at the molecular level.

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